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Comparison at a Glance

The table below summarizes the available information for both dyes.

Property Acid Black 194 Acid Brown 434

Color Index
Name

Acid Black 194 [1] Acid Brown 434 [2]

CAS Number 61931-02-0 [1] [3] 126851-40-9 [2]

Molecular
Formula

C₂₀H₁₂N₃NaO₇S [1] [4] Information missing

Molecular
Weight

461.38 g/mol [1] [4] Information missing

Physical Form Uniform black-brown powder [1] Information missing

Solubility Very soluble in water and alcohol [1]. 30 g/L at 25°C;

70 g/L at 90°C [1]. Also soluble in DMSO and
methanol [3].

53.8 g/L at 22°C [2]

Density Information missing 1.89 g/cm³ at 20°C [2]
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Property Acid Black 194 Acid Brown 434

LogP Information missing -2.2 at 22°C [2] (Indicates
high hydrophilicity)

Common
Applications

Dyeing wool, nylon, silk, leather, and paper [1] Information missing

Experimental Data and Protocols

Search results provided experimental data specifically for Acid Black 194 in the context of adsorption for

wastewater treatment.

Experimental Protocol: Batch Adsorption of Acid Black 194

The following methodology was used to study the removal of Acid Black 194 from aqueous solutions using

smectitic clays as adsorbents [4].

Adsorbate: Acid Black 194 dye solution from leather tannery rejects.
Adsorbents: Raw and acid/base-activated smectitic clays.

Batch Process:
Place a known amount of adsorbent (0.025–0.1 g) in a flask.

Add 50 mL of the dye effluent at a known pH (varied from 2 to 12, adjusted with HCl/NaOH).
Agitate the mixture continually for 15 minutes in a water bath at 25°C.

Filter the suspension to separate the clay.
Measure the concentration of dye remaining in the supernatant using a UV-visible spectrometer

at a wavelength of 380 nm (λmax for this dye).
Data Analysis:

The adsorption capacity (amount of dye adsorbed per gram of clay) was calculated as: qₑ =
(C₀ - Cₑ) * V / m, where C₀ and Cₑ are the initial and equilibrium dye concentrations (mg/L), V is

the solution volume (L), and m is the mass of adsorbent (g) [4].
The percentage of dye removed was calculated as: % Removal = (C₀ - Cₑ) / C₀ * 100 [4].

Key Findings:
The best adsorption results were recorded at pH = 11 with an adsorbent amount of 0.025 g
[4].
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Under these conditions, the raw clay (BJ) achieved a 94% removal rate of Acid Black 194 from

the effluent [4].

The diagram below illustrates this batch adsorption workflow.
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How to Proceed with Your Research

The lack of data for Acid Brown 434 makes a full performance comparison impossible. To proceed, you

could:

Search for Specific Studies: Look for scientific papers on "Acid Brown 434" using academic

databases like Google Scholar, Scopus, or Web of Science. Searching by its CAS Number (126851-
40-9) may yield more precise results.

Contact Suppliers: Reach out to chemical suppliers like those listed on ChemicalBook [2] to request
technical data sheets for both dyes, which typically contain detailed information on properties and

fastness.
Conduct Empirical Tests: If feasible, design your own experiments to compare key performance

metrics such as color fastness (light, wash, rub), dye uptake rate, and optimal dyeing conditions for
each dye on your target substrates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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